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Compound of Interest

Compound Name: 5-Chloro-2-fluorophenol

Cat. No.: B063099

Essential Safety and Handling Guide for 5-
Chloro-2-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Chloro-2-fluorophenol. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Chloro-2-fluorophenol is a hazardous chemical that can cause skin and serious eye
irritation. It is also harmful if swallowed, inhaled, or in contact with skin.[1] Therefore, the use of
appropriate personal protective equipment is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Chemical safety goggles or a
face shield conforming to
) OSHA's eye and face Protects against splashes and
Eye and Face Protection ] ] ) ] )
protection regulations in 29 airborne particles.
CFR 1910.133 or European

Standard EN166.[2]

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or )
) ] Prevents skin contact and
Skin Protection Butyl rubber). A lab coat or ]
) ) absorption.
chemical-resistant apron

should also be worn.

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic o ]
) ) ) ) o Protects against inhalation of
Respiratory Protection vapor cartridge is required if
) ) ) harmful vapors.
working outside of a chemical
fume hood or if there is a risk

of inhalation.

Quantitative Data

Specific occupational exposure limits (OELs) and quantitative toxicity data for 5-Chloro-2-
fluorophenol are not readily available in established databases. For risk assessment
purposes, data for the related compound, 2-Chlorophenal, is provided below as a reference. It
is crucial to handle 5-Chloro-2-fluorophenol with the assumption of high toxicity.

Toxicological Data for 2-Chlorophenol (CAS: 95-57-8):

Parameter Value Species
Oral LD50 670 mg/kg Rat
Dermal LD50 1000 - 1580 mg/kg Rat
Inhalation LC50 2.05 mg/L (4 hours) Rat
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Source: Safety Data Sheet for 2-Chlorophenol

Occupational Exposure Limits for Phenol (as a related compound):

Organization Limit Notes

15-minute Ceiling: 15.6 ppm

NIOSH REL TWA 5 ppm (19 mg/m3) )
(60 mg/m?3); Skin

OSHA PEL TWA 5 ppm (19 mg/m3) Skin

Source: NIOSH Pocket Guide to Chemical Hazards[1]

Operational Plan for Handling 5-Chloro-2-
fluorophenol

This step-by-step guide outlines the safe handling of 5-Chloro-2-fluorophenol from receipt to
disposal.

1. Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

e The storage container must be tightly sealed.
2. Handling and Use:

¢ All handling of 5-Chloro-2-fluorophenol should be conducted in a certified chemical fume
hood.

e Ensure an eyewash station and safety shower are readily accessible.
» Avoid direct contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the handling area.
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Wash hands thoroughly after handling.

w

. Spill Management:

In case of a small spill, absorb the chemical with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

For large spills, evacuate the area and contact your institution's environmental health and
safety department.

Emergency First Aid Procedures

Immediate action is crucial in the event of exposure.

Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Remove contaminated clothing immediately.
) Flush the affected skin with copious amounts of
Skin Contact . . .
water for at least 15 minutes. Seek immediate

medical attention.

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan

5-Chloro-2-fluorophenol waste is considered hazardous and must be disposed of according
to institutional and regulatory guidelines. Do not dispose of it down the drain.
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Waste Collection:

o Collect all waste containing 5-Chloro-2-fluorophenol in a dedicated, properly labeled, and
sealed hazardous waste container.

e Segregate halogenated organic waste from other waste streams.

Experimental Protocol for Chemical Degradation (Advanced Oxidation Process - Fenton's
Reagent):

This protocol is a general guideline for the degradation of small quantities of halogenated
phenolic waste in a laboratory setting and should be performed by trained personnel in a
chemical fume hood.

Materials:

5-Chloro-2-fluorophenol waste solution

e Iron(ll) sulfate heptahydrate (FeSOa4-7H20)

e 30% Hydrogen peroxide (H202)

o Sulfuric acid (H2S0a4) or Sodium hydroxide (NaOH) for pH adjustment
e pH meter or pH paper

 Stir plate and stir bar

o Beaker or flask

Procedure:

e pH Adjustment: Dilute the waste solution with water if necessary. Adjust the pH of the
solution to approximately 3-4 using sulfuric acid.

» Addition of Fenton's Reagent: While stirring, add a catalytic amount of iron(ll) sulfate to the
solution.
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e Initiation of Oxidation: Slowly add 30% hydrogen peroxide to the solution. The reaction is
exothermic and will produce gas. Add the peroxide in small portions to control the reaction
rate.

o Reaction Time: Allow the mixture to react for several hours with continuous stirring. The
reaction time will depend on the concentration of the phenol.

» Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and 8
by slowly adding a base such as sodium hydroxide.

o Disposal: The treated solution should be collected as hazardous waste for final disposal by a
certified waste management company.

Visual Workflow Diagrams
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Caption: Workflow for the safe handling and disposal of 5-Chloro-2-fluorophenol.
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Caption: Emergency response procedure for exposure to 5-Chloro-2-fluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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